Cas no 22824-84-6 (9,9'-Spirobi[9H-fluorene]-2,2'-dicarboxylic acid)

• Product Name: 9,9'-Spirobi[9H-fluorene]-2,2'-dicarboxylic acid
• CAS No: 22824-84-6
• MF: C₂₇H₁₆O₄
• MW: 404.413547515869
• CID: 1412099
• Update Time: 2024-08-16

9,9'-Spirobi[9H-fluorene]-2,2'-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9,9'-Spirobi[9H-fluorene]-2,2'-dicarboxylic acid
• 9,9'-spirobi[fluorene]-2,2'-dicarboxylic acid

• Inchi： 1S/C27H16O4/c28-25(29)15-9-11-19-17-5-1-3-7-21(17)27(23(19)13-15)22-8-4-2-6-18(22)20-12-10-16(26(30)31)14-24(20)27/h1-14H,(H,28,29)(H,30,31)
• InChI Key： KUQXWYPFKWLDRP-UHFFFAOYSA-N
• SMILES： C12(C3=C(C=CC=C3)C3=C1C=C(C(O)=O)C=C3)C1=C(C=CC=C1)C1=C2C=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 404.10488

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: 352 °C
• Boiling Point: 672.7±55.0 °C(Predicted)
• PSA: 74.6
• pka: 3.79±0.20(Predicted)